Cas no 52939-64-7 (Pentanedioic acid, 3-hydroxy-3-pentadecyl-)

Pentanedioic acid, 3-hydroxy-3-pentadecyl- structure
52939-64-7 structure
Product Name:Pentanedioic acid, 3-hydroxy-3-pentadecyl-
CAS No:52939-64-7
MF:C20H38O5
MW:358.51272726059
CID:336105
PubChem ID:44370337
Update Time:2025-04-19

Pentanedioic acid, 3-hydroxy-3-pentadecyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 3-hydroxy-3-pentadecyl-
    • 3-hydroxy-3-pentadecylpentanedioic acid
    • 3-Pentadecyl-3-hydroxyglutaric acid
    • DTXSID60658506
    • BDBM50026334
    • SCHEMBL3702039
    • CHEMBL156576
    • 52939-64-7
    • 3-Hydroxy-3-pentadecyl-pentanedioic acid
    • Inchi: 1S/C20H38O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(25,16-18(21)22)17-19(23)24/h25H,2-17H2,1H3,(H,21,22)(H,23,24)
    • InChI Key: XIMVZSLUNQIRJQ-UHFFFAOYSA-N
    • SMILES: OC(CC(=O)O)(CC(=O)O)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 358.272
  • Monoisotopic Mass: 358.272
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 18
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.8A^2
  • XLogP3: 6.2
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